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Compound of Interest

Compound Name: Ethyl 2-fluoroisobutyrate

Cat. No.: B1311325

Essential Safety and Handling Guide for Ethyl 2-
fluoroisobutyrate

This guide provides essential safety, handling, and disposal protocols for Ethyl 2-
fluoroisobutyrate, designed for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing risk.
Hazard Identification and Physicochemical
Properties

Ethyl 2-fluoroisobutyrate is a flammable and toxic chemical that requires careful handling.[1]
[2] Its key properties and hazards are summarized below.
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Property Value Reference
CAS Number 55816-69-8 [1]
Molecular Formula C6H11FO2 [2]
Molecular Weight 134.15 g/mol [2]
Appearance Liquid [3]
Boiling Point 122°C to 126°C [2]
Solubility N.ot miscible or difficult to mix 2]
with water
UN Number 1992 [2]

GHS Hazard Statements:[2]

e H226: Flammable liquid and vapor.
e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Ethyl 2-fluoroisobutyrate. The
required equipment, based on OSHA and European standards, is detailed below.[4][5]
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. .. . Specifications & Best
Protection Type Minimum Requirement .
Practices

Must comply with OSHA 29

) CFR 1910.133 or European
Chemical safety goggles and
Eye and Face ) Standard EN166.[4][5] A face
face shield ) ] -
shield provides additional

protection against splashes.

Use butyl rubber or other
resistant gloves; inspect for

o damage before each use.[6]

) Chemical-impermeable gloves
Skin Wear a flame-retardant,
and lab coat o

antistatic lab coat or coveralls.
Ensure clothing fully covers

exposed skin.

A NIOSH/MSHA or EN 149

) N ) approved respirator is required
) Use in a certified chemical ) ) ]
Respiratory ¢ hood if a fume hood is not available,
ume hoo
if vapor concentrations are

high, or if irritation occurs.[5]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and adherence to a strict protocol to prevent
exposure and accidents.

Methodology:
e Preparation:
o Ensure a certified chemical fume hood is operational.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

o Assemble all necessary equipment, including spark-proof tools and explosion-proof
equipment.[5]
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o Ground and bond all containers to prevent static electricity discharge during transfers.

e Handling:
o Conduct all work with Ethyl 2-fluoroisobutyrate inside the chemical fume hood.
o Don all required PPE as specified in the table above.

o Carefully measure and transfer the chemical, avoiding splashes and the generation of
aerosols.

o Keep the container tightly closed when not in use.
e Post-Handling:
o Decontaminate all equipment and work surfaces thoroughly.
o Remove PPE carefully, avoiding contact with the outer surfaces of gloves and clothing.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[4]

Logistical and Disposal Plans
Storage:

e Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]

o Keep containers tightly sealed and away from heat, sparks, open flames, and other ignition
sources.[1]

o Ensure storage is separate from incompatible materials such as strong oxidizing and
reducing agents.[3][4]

Spill Management:
e Immediate Action: Evacuate the area and remove all ignition sources.[1]

» Containment: Wearing full PPE, contain the spill using an inert absorbent material like
vermiculite, sand, or earth.[3][5] Do not allow the chemical to enter drains.[1]
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o Cleanup: Collect the absorbed material using spark-proof tools and place it into a suitable,
labeled, and closed container for hazardous waste disposal.[1][3]

» Ventilation: Ventilate the spill area thoroughly.
First Aid:
 Inhalation: Move the person to fresh air. Call a poison center or doctor immediately.[1]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower. Call a poison center or doctor immediately.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

 Ingestion: If swallowed, immediately call a poison center or doctor.[1] Rinse mouth. Do not
induce vomiting.

Disposal Plan:

o All waste, including contaminated absorbent materials and empty containers, is classified as
hazardous waste.[3]

o Dispose of contents and containers at an approved waste disposal facility, following all local,
regional, and national regulations.[4]

» Empty containers may retain product residue and vapors and should be handled as
hazardous.[5]

Safe Handling Workflow

The following diagram illustrates the complete, step-by-step workflow for safely managing
Ethyl 2-fluoroisobutyrate in a laboratory setting.
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Caption: Workflow for handling Ethyl 2-fluoroisobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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